molecular formula C₂₁H₁₉D₅ClN₃O₇S B1146654 Lenampicillin-d5 Hydrochloride CAS No. 1356847-85-2

Lenampicillin-d5 Hydrochloride

Cat. No.: B1146654
CAS No.: 1356847-85-2
M. Wt: 502.98
InChI Key:
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Description

Lenampicillin-d5 Hydrochloride is a stable isotope of Ampicillin . It is an antibiotic drug of the penicillin class . It is a prodrug of ampicillin; after oral administration of lenampicillin, ampicillin is rapidly formed .


Molecular Structure Analysis

The molecular formula of this compound is C21H18D5N3O7S . The structure can be represented by the SMILES string: O=C([C@@H]1N(C2=O)C@=C3[2H])=C(C([2H])=C3[2H])[2H])N)=O)([H])SC1©C)OCC(OC4=O)=C(O4)C.Cl .


Physical And Chemical Properties Analysis

The molecular weight of this compound is 466.5 . Detailed physical and chemical properties such as melting point, boiling point, and density are not available in the searched resources.

Mechanism of Action

Lenampicillin inhibits bacterial penicillin binding proteins (transpeptidase) and is effective against a wide range of bacterial infections .

Properties

CAS No.

1356847-85-2

Molecular Formula

C₂₁H₁₉D₅ClN₃O₇S

Molecular Weight

502.98

Synonyms

(2S,5R,6R)-6-[[(2R)-Amino(phenyl-d5)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl Ester Hydrochloride;  KB 1585-d5;  KBT 1585-d5;  Takacillin-d5;  Varacillin-d5;  _x000B_[2S-[2α,5α,6β

Origin of Product

United States

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